
Compound of Interest

Compound Name: 2-Butoxy-1-naphthaldehyde

CAS No.: 1084-35-1

Cat. No.: B087322

This technical guide provides a comprehensive analysis of the spectroscopic profile of 2-Butoxy-1-naphthaldehyde, a key intermediate in the synthe

While experimental spectra for 2-Butoxy-1-naphthaldehyde (CAS No. 1084-35-1) are not readily available in the public domain, this guide leverages

Molecular Structure and Synthetic Rationale
2-Butoxy-1-naphthaldehyde is an aromatic aldehyde featuring a naphthalene core substituted with a butoxy group at the C2 position and a formyl g

The most logical and common synthetic route to 2-Butoxy-1-naphthaldehyde is via the Williamson ether synthesis. This reaction involves the deprot

Caption: Synthetic pathway to 2-Butoxy-1-naphthaldehyde.

Predicted Spectroscopic Data
The following sections detail the predicted spectroscopic data for 2-Butoxy-1-naphthaldehyde. These predictions are derived from the known spectr

Infrared (IR) Spectroscopy
The IR spectrum of 2-Butoxy-1-naphthaldehyde is expected to exhibit characteristic absorption bands corresponding to its key functional groups: th

Experimental Protocol for IR Spectroscopy: A standard approach for obtaining an IR spectrum of a solid sample like 2-Butoxy-1-naphthaldehyde is t
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Functional Group

Aldehyde C-H

Aliphatic C-H

Aromatic C-H

Carbonyl (C=O)

Aromatic C=C

C-O (ether)

digraph "IR_Spectrum_Features" {

graph [layout=dot, rankdir=TB, splines=ortho, nodesep=0.4];

node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", color="#202124", fontcolo

edge [fontname="Arial", fontsize=10, color="#5F6368"];

"Molecule" [label="2-Butoxy-1-naphthaldehyde", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];

"Aldehyde" [label="Aldehyde Group\n(~1670, ~2750, ~2850 cm⁻¹)"];

"Butoxy" [label="Butoxy Group\n(2870-2960, ~1250, ~1050 cm⁻¹)"];

"Naphthalene" [label="Naphthalene Ring\n(3000-3100, 1450-1600 cm⁻¹)"];

"Molecule" -> "Aldehyde";

"Molecule" -> "Butoxy";

"Molecule" -> "Naphthalene";

}graphy (GC-MS) system. For EI-MS, a standard electron energy of 70 eV is used.

m/z

228

200

172

171

144

115

digraph "Mass_Spec_Fragmentation" {

  graph [layout=dot, rankdir=TB, splines=ortho, nodesep=0.4];

  node [shape=box, style=rounded, fontname="Arial", fontsize=12, fillcolor="#F1F3F4", color="#202124", fontcol

  edge [fontname="Arial", fontsize=10, color="#5F6368"];

  "M" [label="[M]⁺\nm/z = 228"];

  "M-C4H8" [label="[M - C4H8]⁺\nm/z = 172"];

  "M-C4H9" [label="[M - C4H9]⁺\nm/z = 171"];

  "M-C4H8-CO" [label="[M - C4H8 - CO]⁺\nm/z = 144"];

  "C9H7" [label="[C9H7]⁺\nm/z = 115"];

  "M" -> "M-C4H8" [label="- C4H8"];

  "M" -> "M-C4H9" [label="- •C4H9"];

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b087322/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-butoxy-1-naphthaldehyde-a-technical-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b087322?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


  "M-C4H8" -> "M-C4H8-CO" [label="- CO"];

  "M-C4H8-CO" -> "C9H7" [label="- CHO"];

}

Caption: Predicted major fragmentation pathways for 2-Butoxy-1-naphthaldehyde in EI-MS.

Conclusion

This technical guide provides a detailed, predictive overview of the spectroscopic data for 2-Butoxy-1-naphtha
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.
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